Cas no 117411-47-9 (Benzene, 4-fluoro-1-methyl-2-(methylthio)-)

Benzene, 4-fluoro-1-methyl-2-(methylthio)-, is a fluorinated aromatic compound featuring a methylthio substituent at the ortho position relative to the fluorine atom. Its molecular structure, combining fluorine and sulfur-containing functional groups, lends itself to applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the methylthio group offers reactivity for further functionalization. This compound is particularly valuable as an intermediate in the development of bioactive molecules, where precise electronic and steric properties are critical. High purity grades ensure consistency in research and industrial processes.
Benzene, 4-fluoro-1-methyl-2-(methylthio)- structure
117411-47-9 structure
Product Name:Benzene, 4-fluoro-1-methyl-2-(methylthio)-
CAS No:117411-47-9
MF:C8H9FS
MW:156.220464468002
MDL:MFCD11617795
CID:3657115
PubChem ID:21242814
Update Time:2025-09-26

Benzene, 4-fluoro-1-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-fluoro-1-methyl-2-(methylthio)-
    • 4-fluoro-1-methyl-2-methylsulfanylbenzene
    • (5-Fluoro-2-methylphenyl)(methyl)sulfane
    • 3-Fluoro-6-methylphenyl methyl sulfide
    • SCHEMBL9211063
    • E90548
    • 4-fluoro-2-methylthiotoluene
    • 117411-47-9
    • CS-0190210
    • AKOS006316927
    • GACNWYICGPMRTO-UHFFFAOYSA-N
    • MDL: MFCD11617795
    • Inchi: 1S/C8H9FS/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3
    • InChI Key: GACNWYICGPMRTO-UHFFFAOYSA-N
    • SMILES: S(C)C1C=C(C=CC=1C)F

Computed Properties

  • Exact Mass: 156.04089962g/mol
  • Monoisotopic Mass: 156.04089962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.3Ų

Benzene, 4-fluoro-1-methyl-2-(methylthio)- Pricemore >>

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